methyl 2-(3-(((3-(6-amino-2-butoxy-8-oxo-7,8-dihydro-9H-purin-9-yl)propyl)(3-morpholinopropyl)amino)methyl)phenyl)acetate

• IUPAC Name: methyl 2-[3-[[3-(6-amino-2-butoxy-8-oxo-7H-purin-9-yl)propyl-(3-morpholin-4-ylpropyl)amino]methyl]phenyl]acetate
• InChI: InChI=1S/C29H43N7O5/c1-3-4-16-41-28-32-26(30)25-27(33-28)36(29(38)31-25)13-7-12-35(11-6-10-34-14-17-40-18-15-34)21-23-9-5-8-22(19-23)20-24(37)39-2/h5,8-9,19H,3-4,6-7,10-18,20-21H2,1-2H3,(H,31,38)(H2,30,32,33)
• InChI Key: FEFIBEHSXLKJGI-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=NC(=C2C(=N1)N(C(=O)N2)CCCN(CCCN3CCOCC3)CC4=CC=CC(=C4)CC(=O)OC)N
• Molecular Formula: C29H43N7O5
• Molecular Weight: 569.7 g/mol
• CAS No.: 866269-28-5

Description

AZD-8848 is a small molecule drug developed by AstraZeneca Pharmaceuticals Co., Ltd. It is a selective agonist of Toll-like receptor 7 (TLR7), which plays a crucial role in the innate immune system. This compound has been investigated for its potential therapeutic applications in immune system diseases, infectious diseases, and otorhinolaryngologic diseases .

Scientific Research Applications

Chemistry: Used as a tool compound to study TLR7 signaling pathways.

Biology: Investigated for its role in modulating immune responses, particularly in allergic asthma and rhinitis.

Medicine: Explored as a therapeutic agent for immune system diseases, including allergic asthma and seasonal allergic rhinitis.

Industry: Potential applications in the development of new immunomodulatory drugs.

Safety and Hazards

The compound is labeled with the GHS07 pictogram. The signal word for this compound is “Warning” and it has the following hazard statements: H302-H315-H319-H335. The precautionary statements for this compound are P261-P280-P301+P312-P302+P352-P305+P351+P338.

Preparation Methods

The synthetic route for AZD-8848 involves several steps, starting with the preparation of key intermediatesThe final product is obtained through esterification with methyl acetate . Industrial production methods typically involve optimizing reaction conditions to ensure high yield and purity, such as controlling temperature, pH, and reaction time.

Chemical Reactions Analysis

AZD-8848 undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions may involve reagents such as sodium borohydride or lithium aluminum hydride.

Substitution: Common reagents for substitution reactions include halogens and nucleophiles like sodium azide or potassium cyanide.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of AZD-8848 can lead to the formation of hydroxylated derivatives .

Mechanism of Action

AZD-8848 exerts its effects by selectively activating Toll-like receptor 7 (TLR7). This activation leads to the production of type 1 interferons and other cytokines, which help modulate the immune response. The molecular targets and pathways involved include the MyD88-dependent signaling pathway, which ultimately results in the activation of nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB) and the production of pro-inflammatory cytokines .

Comparison with Similar Compounds

AZD-8848 is unique among TLR7 agonists due to its high selectivity and potency. Similar compounds include:

Imiquimod: Another TLR7 agonist used for the treatment of skin conditions like actinic keratosis and basal cell carcinoma.

Resiquimod: A TLR7/8 agonist with applications in cancer immunotherapy and antiviral treatments.

Compared to these compounds, AZD-8848 has shown promising results in preclinical and clinical studies, particularly in reducing allergen-induced responses in patients with mild asthma .

Synthesis routes and methods

Procedure details

To a suspension of 6-amino-2-butoxy-9-{3-[(3-morpholin-4-ylpropyl)amino]propyl}-8-oxo-7,9-dihydro-8H-purine dimaleate (15.00 g, 23.45 mmol) in NMP (54.08 g) was added triethyamine (7.12 g, 70.35 mmol) at 25° C. Then sodium acetoxyborohydride (8.45 g, 39.87 mmol) was added thereto, followed by stirring at 25° C. for 15 minutes. After adding methyl (3-formylphenyl)acetate (6.27 g, 35.18 mol) and stirring at 25° C. for 8 hours, the mixture was cooled to 5° C. and then diluted with cold water (240.00). After adjusting pH to 7 with 10% sodium carbonate solution, a seed crystal was added thereto. After stirring for additional 15 minutes, the mixture was adjusted to pH 8 with 10% sodium carbonate solution and thereto was added water (15 g). After keeping at 5° C. for 1 hour, the resulting white solid was filtered, washed and dried to give the subject compound (12.10 g, 90.6%). The seed crystal used in the above was obtained by the method of the above example 5 without adding a seed crystal as the method of the above Example 5. Purity: 94.81% (HPLC)